Cas no 902683-24-3 (1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole)

• Product Name: 1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole
• CAS No: 902683-24-3
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 5363417
• Update Time: 2025-09-28

1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(mesitylsulfonyl)-1H-pyrazole
• 1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole

• Inchi： 1S/C12H14N2O2S/c1-9-7-10(2)12(11(3)8-9)17(15,16)14-6-4-5-13-14/h4-8H,1-3H3
• InChI Key： SJRKXQFGRAXAMB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1C(C)=CC(=CC=1C)C)N1C=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole

1-(2,4,6-Trimethylbenzenesulfonyl)-1H-pyrazole (CAS No. 902683-24-3): A Versatile Sulfonylpyrazole Derivative with Emerging Applications

1-(2,4,6-Trimethylbenzenesulfonyl)-1H-pyrazole (CAS 902683-24-3) represents an important class of sulfonated heterocyclic compounds that has gained significant attention in modern chemical research. This trimethylbenzenesulfonyl pyrazole derivative combines the structural features of an aromatic sulfonyl group with a nitrogen-rich pyrazole ring, creating unique physicochemical properties that make it valuable across multiple scientific disciplines.

The molecular structure of 1-(2,4,6-trimethylbenzenesulfonyl)pyrazole features three methyl groups strategically positioned on the benzene ring (at 2, 4, and 6 positions), which significantly influences its steric and electronic characteristics. This sulfonylpyrazole compound typically appears as a white to off-white crystalline powder with good thermal stability, making it suitable for various synthetic applications. Researchers particularly value its balanced solubility profile—demonstrating moderate solubility in common organic solvents while maintaining sufficient stability in aqueous environments.

In pharmaceutical research, CAS 902683-24-3 has emerged as a valuable chemical building block for drug discovery programs. The pyrazole-sulfonyl moiety serves as a privileged scaffold in medicinal chemistry, frequently appearing in molecules with diverse biological activities. Recent studies have explored its potential as a precursor for kinase inhibitors, with particular interest in its application for targeted therapies. The trimethylbenzenesulfonyl group contributes to enhanced metabolic stability of resulting compounds, addressing one of the key challenges in modern drug development.

Material science applications of 1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole have expanded significantly in recent years. Its molecular structure makes it an interesting candidate for developing advanced functional materials, particularly in the field of organic electronics. Researchers are investigating its potential as a component in organic semiconductors, where the combination of electron-withdrawing sulfonyl group and electron-donating pyrazole ring could contribute to tunable charge transport properties. These investigations align with current industry trends toward more efficient and sustainable electronic materials.

The compound's role in catalysis research represents another growing area of interest. As a ligand precursor, 902683-24-3 has shown promise in facilitating various transition metal-catalyzed reactions. Its sterically demanding trimethylbenzenesulfonyl group can influence reaction selectivity, while the pyrazole nitrogen atoms provide coordination sites for metal centers. This dual functionality makes it particularly valuable for developing asymmetric catalytic systems, a hot topic in contemporary synthetic chemistry.

From a synthetic chemistry perspective, 1-(2,4,6-trimethylbenzenesulfonyl)pyrazole offers several advantages as a versatile intermediate. The sulfonyl group serves as an excellent protecting group for the pyrazole nitrogen, allowing selective functionalization at other positions of the heterocycle. This property has been exploited in the synthesis of complex molecular architectures, including various nitrogen-containing heterocycles that are prevalent in biologically active compounds. Recent methodological developments have improved the efficiency of introducing this sulfonyl group, making the compound more accessible for broader applications.

Analytical characterization of CAS 902683-24-3 typically involves a combination of techniques. Nuclear magnetic resonance (NMR) spectroscopy clearly shows the distinctive pattern of the trimethylbenzenesulfonyl moiety, with three equivalent methyl groups appearing as a singlet around 2.3-2.5 ppm in the proton NMR spectrum. Mass spectrometry reliably detects the molecular ion peak, while infrared spectroscopy confirms the presence of characteristic sulfonyl and pyrazole absorptions. These analytical features facilitate quality control and compound identification in research settings.

Environmental and safety considerations for 1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended when handling the compound. Storage under ambient conditions in well-sealed containers maintains its stability over extended periods. These handling characteristics contribute to its practicality as a research chemical across different laboratory environments.

The commercial availability of 902683-24-3 has improved in recent years, reflecting growing demand from the research community. Several specialty chemical suppliers now offer this sulfonylpyrazole derivative in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing remains competitive due to established synthetic routes, making it accessible for both academic and industrial researchers. Current market trends suggest increasing utilization of this compound in high-throughput screening libraries and combinatorial chemistry applications.

Future research directions for 1-(2,4,6-trimethylbenzenesulfonyl)pyrazole appear promising. Ongoing investigations explore its potential in metal-organic frameworks (MOFs), where its combination of rigidity and functionality could lead to novel porous materials. Additionally, its application in photoactive materials represents an emerging area of interest, particularly for light-harvesting systems and molecular switches. These developments align with broader scientific priorities in sustainable chemistry and renewable energy technologies.

In conclusion, 1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole (CAS 902683-24-3) stands as a structurally unique and functionally versatile compound with expanding applications across chemical research. Its combination of a sterically shielded sulfonyl group with a heterocyclic pyrazole core creates opportunities in pharmaceutical development, materials science, and catalysis research. As synthetic methodologies advance and new applications emerge, this trimethylbenzenesulfonyl pyrazole derivative will likely continue to play an important role in innovative chemical research and development.